Cas no 2171894-85-0 (2-{2-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminoethoxy}ethan-1-ol)

• Product Name: 2-{2-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminoethoxy}ethan-1-ol
• CAS No: 2171894-85-0
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6143220
• PubChem ID: 165506198
• Update Time: 2025-07-18

2-{2-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminoethoxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{2-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminoethoxy}ethan-1-ol
• 2171894-85-0
• 2-{2-[(1-methyl-2,3-dihydro-1H-indol-5-yl)amino]ethoxy}ethan-1-ol
• EN300-1273737

• Inchi： 1S/C13H20N2O2/c1-15-6-4-11-10-12(2-3-13(11)15)14-5-8-17-9-7-16/h2-3,10,14,16H,4-9H2,1H3
• InChI Key： JSRMWEDDBGSDSS-UHFFFAOYSA-N
• SMILES： O(CCO)CCNC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-{2-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminoethoxy}ethan-1-ol

Professional Introduction to Compound with CAS No. 2171894-85-0 and Product Name: 2-{2-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminoethoxy}ethan-1-ol

The compound with the CAS number 2171894-85-0 and the product name 2-{2-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminoethoxy}ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates a 1-methyl-2,3-dihydro-1H-indol-5-yl moiety, which is a well-known pharmacophore in drug discovery, particularly for its role in modulating biological pathways associated with neurological and inflammatory disorders.

Recent research has highlighted the importance of indole derivatives in the development of novel therapeutic agents. The 1-methyl-2,3-dihydro-1H-indol-5-yl group in this compound is particularly noteworthy as it has been shown to exhibit significant binding affinity to various target proteins. This feature makes it an attractive scaffold for further derivatization and optimization. The compound’s primary structure also includes an aminoethoxyethan-1-ol moiety, which contributes to its solubility and bioavailability, making it a promising candidate for oral administration.

In the context of current pharmaceutical research, compounds like 2-{2-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminoethoxy}ethan-1-ol are being extensively studied for their potential in treating a variety of diseases. For instance, studies have suggested that indole derivatives can interact with receptors and enzymes involved in pain perception, neurodegeneration, and inflammation. The presence of the aminoethoxyethan-1-ol group enhances the molecule’s ability to cross the blood-brain barrier, which is crucial for drugs targeting central nervous system disorders.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are employed to construct the complex indole core. The introduction of the aminoethoxyethan-1-ol group is achieved through nucleophilic substitution reactions, where careful selection of reagents and solvents is essential to minimize side products.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have demonstrated that derivatives of this class exhibit promising pharmacological activity without significant toxicity. For example, researchers have observed that modifications to the indole ring can enhance binding affinity while reducing off-target effects. This balance is critical for developing drugs that are both effective and safe for human use.

The aminoethoxyethan-1-ol moiety also contributes to the compound’s pharmacokinetic properties. Its ability to form hydrogen bonds with biological targets enhances its interactions within cellular environments. Additionally, this group improves metabolic stability, allowing the compound to persist long enough in circulation to exert its therapeutic effects. These characteristics make it an ideal candidate for further development into a novel therapeutic agent.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2171894-85-0 and its derivatives. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets at an atomic level. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods. As a result, compounds like 2-{2-(1-methyl-2,3-dihydro-1H-indol-5-yIAMINOETHOXY}ETHAN-l-Ol are being rapidly optimized for improved efficacy and selectivity.

The therapeutic potential of this compound is further supported by its ability to modulate key signaling pathways involved in disease progression. For instance, studies have shown that indole derivatives can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain syndromes. Additionally, these compounds have been found to interact with neurotransmitter receptors, making them candidates for treating neurological disorders such as depression and anxiety.

In conclusion,2171894 85 0and its product name, 2-{ 2 - ( 1 - methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) aminoethoxy } ethan - l - ol, represent a significant advancement in pharmaceutical chemistry with substantial therapeutic potential. The structural features of this compound make it an attractive scaffold for further drug development efforts aimed at treating neurological and inflammatory disorders. With continued research and optimization,this molecule holds promise as a lead candidate for future clinical applications, offering hope for patients suffering from challenging diseases.